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Compound of Interest

Compound Name: 5-Chloro-6-methoxypicolinic acid

Cat. No.: B580358 Get Quote

5-Chloro-6-methoxypicolinic Acid: A Technical
Overview
For researchers and professionals in drug development, a precise understanding of the

physicochemical properties of novel compounds is paramount. This document provides a

concise technical summary of 5-Chloro-6-methoxypicolinic acid, a substituted pyridine

derivative of interest in medicinal chemistry.

Core Physicochemical Data
The fundamental molecular characteristics of 5-Chloro-6-methoxypicolinic acid are

summarized below. These identifiers are critical for analytical quantification, structural

elucidation, and registration in chemical databases.

Property Value

Molecular Formula C₇H₆ClNO₃

Molecular Weight 187.58 g/mol

CAS Number 1214373-91-7
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Conceptual Experimental Workflow: Synthesis and
Analysis
While specific, detailed experimental protocols for the synthesis of 5-Chloro-6-
methoxypicolinic acid are proprietary and not publicly available, a general conceptual

workflow for its preparation and analysis can be outlined. This process would typically involve a

multi-step synthesis followed by rigorous purification and characterization to ensure the final

compound meets the required purity standards for research and development.

The following diagram illustrates a representative workflow.
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A conceptual workflow for the synthesis, purification, and analysis of a target compound.
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Logical Relationships of Compound Identifiers
The identity of a chemical compound is established through a set of unique identifiers. The

following diagram illustrates the logical relationship between the common name, the systematic

IUPAC name, and the universally recognized CAS number for 5-Chloro-6-methoxypicolinic
acid.

Chemical Identifiers

5-Chloro-6-methoxypicolinic Acid

IUPAC Name:
5-chloro-6-methoxypyridine-2-carboxylic acid

is also known as

CAS Number:
1214373-91-7

is registered as
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Logical relationship between common name and key chemical identifiers.

To cite this document: BenchChem. [5-Chloro-6-methoxypicolinic acid molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580358#5-chloro-6-methoxypicolinic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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